Cas no 54711-55-6 (4-Bromo-1-methyl-1H-imidazole-5-carbonitrile)

• Product Name: 4-Bromo-1-methyl-1H-imidazole-5-carbonitrile
• CAS No: 54711-55-6
• MF: C₅H₄BrN₃
• MW: 186.009359359741
• CID: 5084041
• PubChem ID: 84049008
• Update Time: 2024-11-07

4-Bromo-1-methyl-1H-imidazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1-methyl-1H-imidazole-5-carbonitrile
• starbld0012674
• F75906
• BS-52803
• EN300-7156972
• 5-bromo-3-methylimidazole-4-carbonitrile
• 54711-55-6

• Inchi： 1S/C5H4BrN3/c1-9-3-8-5(6)4(9)2-7/h3H,1H3
• InChI Key： VXBCJVPQROXYNY-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)N(C=N1)C

Computed Properties

• Exact Mass: 184.95886g/mol
• Monoisotopic Mass: 184.95886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 41.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides